Cas no 6737-88-8 (Piperazine, 1,1'-methylenebis[4-(phenylmethyl)-)

Piperazine, 1,1'-methylenebis[4-(phenylmethyl)- structure
6737-88-8 structure
Product Name:Piperazine, 1,1'-methylenebis[4-(phenylmethyl)-
CAS No:6737-88-8
MF:C23H32N4
MW:364.526985168457
CID:394926
PubChem ID:13349919
Update Time:2025-04-19

Piperazine, 1,1'-methylenebis[4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-4-[(4-benzylpiperazin-1-yl)methyl]piperazine
    • 6737-88-8
    • DTXSID70537853
    • 1,1'-Methylenebis(4-benzylpiperazine)
    • Piperazine, 1,1'-methylenebis[4-(phenylmethyl)-
    • Inchi: 1S/C23H32N4/c1-3-7-22(8-4-1)19-24-11-15-26(16-12-24)21-27-17-13-25(14-18-27)20-23-9-5-2-6-10-23/h1-10H,11-21H2
    • InChI Key: DFSZROKYIAIAMI-UHFFFAOYSA-N
    • SMILES: N1(CCN(CC2C=CC=CC=2)CC1)CN1CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 364.26296
  • Monoisotopic Mass: 364.26269704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 13Ų

Experimental Properties

  • PSA: 12.96
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